Cas no 2229660-69-7 (3-(3-phenylprop-2-en-1-yl)azetidine)

• Product Name: 3-(3-phenylprop-2-en-1-yl)azetidine
• CAS No: 2229660-69-7
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6132260
• PubChem ID: 165653150
• Update Time: 2025-07-22

3-(3-phenylprop-2-en-1-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenylprop-2-en-1-yl)azetidine
• 2229660-69-7
• EN300-1860875

• Inchi： 1S/C12H15N/c1-2-5-11(6-3-1)7-4-8-12-9-13-10-12/h1-7,12-13H,8-10H2/b7-4+
• InChI Key： DYIXONRCUOCPEQ-QPJJXVBHSA-N
• SMILES： N1CC(C/C=C/C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-phenylprop-2-en-1-yl)azetidine

Introduction to 3-(3-phenylprop-2-en-1-yl)azetidine (CAS No: 2229660-69-7)

3-(3-phenylprop-2-en-1-yl)azetidine, identified by the Chemical Abstracts Service Number (CAS No) 2229660-69-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a unique structural framework that has garnered attention due to its potential biological activities and synthetic utility. The presence of both aromatic and azetidine moieties in its structure imparts distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 3-(3-phenylprop-2-en-1-yl)azetidine consists of a phenyl group attached to a propenyl chain, which in turn is linked to an azetidine ring. Azetidine, a five-membered saturated heterocycle, is known for its stability and versatility in forming pharmacophores. The integration of these components creates a molecule with potential interactions at multiple biological targets, which is a critical factor in drug design.

In recent years, there has been growing interest in azetidine derivatives due to their ability to modulate various biological pathways. Studies have demonstrated that compounds containing the azetidine scaffold exhibit properties such as kinase inhibition, antimicrobial activity, and anti-inflammatory effects. The phenylpropenyl moiety further enhances the structural diversity of these derivatives, allowing for fine-tuning of their pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 3-(3-phenylprop-2-en-1-yl)azetidine is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic substitution and cyclization processes. This ease of synthesis makes it an attractive intermediate for the development of more complex molecules. Researchers have leveraged this compound to construct libraries of derivatives for high-throughput screening (HTS), enabling the rapid identification of lead compounds with desired biological activities.

The pharmacological potential of 3-(3-phenylprop-2-en-1-yl)azetidine has been explored in several preclinical studies. Notably, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer progression. For instance, modifications to the phenyl group have been found to enhance binding affinity to target proteins, leading to increased efficacy. Additionally, studies have indicated that the azetidine ring can serve as a hinge-binding motif, similar to other heterocyclic scaffolds widely used in drug development.

Advances in computational chemistry have further accelerated the investigation of 3-(3-phenylprop-2-en-1-yl)azetidine and its derivatives. Molecular docking simulations have been employed to predict binding interactions with biological targets, providing insights into the structural requirements for optimal activity. These computational approaches complement experimental efforts by allowing researchers to design molecules with tailored properties before synthesizing them.

The role of 3-(3-phenylprop-2-en-1-yl)azetidine in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable building block for more complex scaffolds, enabling the creation of novel drug candidates with improved pharmacological profiles. The compound's unique structural features make it particularly useful for designing molecules that can interact with multiple targets simultaneously, a strategy known as polypharmacology.

In conclusion, 3-(3-phenylprop-2-en-1-yl)azetidine (CAS No: 2229660-69-7) represents a promising entity in pharmaceutical research. Its combination of structural complexity and synthetic feasibility positions it as a key intermediate for developing new therapeutic agents. As research continues to uncover new biological functions and synthetic methodologies, the potential applications of this compound are likely to expand further.